Cas no 1142946-81-3 ((5-Cyanobenzo[b]thiophen-2-yl)boronic acid)

• Product Name: (5-Cyanobenzo[b]thiophen-2-yl)boronic acid
• CAS No: 1142946-81-3
• MF: C₉H₆BNO₂S
• MW: 203.025440692902
• MDL: MFCD15143421
• CID: 842659
• PubChem ID: 53398611
• Update Time: 2025-04-19

(5-Cyanobenzo[b]thiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Cyanobenzo[b]thiophen-2-yl)boronic acid
• (5-Cyano-1-benzothiophen-2-yl)boronic acid
• 5-cyanobenzo[b]thiophen-2-yl-2-boronic acid
• Boronic acid, B-(5-cyanobenzo[b]thien-2-yl)-
• 5-cyanobenzo[b]thiophen-2-ylboronic acid
• 5-Cyanobenzo[B]thiophene-2-boronic acid
• AK127396
• KB-208676
• SureCN3966951
• MFCD15143421
• SCHEMBL3966951
• AKOS015950219
• DTOVRGIPWXMORK-UHFFFAOYSA-N
• E85094
• CS-0441115
• PS-13004
• 5-CYANO-1-BENZOTHIOPHEN-2-YLBORONIC ACID
• 1142946-81-3
• DTXSID30694517

• MDL： MFCD15143421
• Inchi： 1S/C9H6BNO2S/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-4,12-13H
• InChI Key： DTOVRGIPWXMORK-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 203.0212298g/mol
• Monoisotopic Mass: 203.0212298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5Ų